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Compound of Interest

2-(3-Fluoro-5-nitrophenyl)acetic
Compound Name:

acid
CAS No.: 1211529-88-2
Cat. No.: B1511187

Get Quote

Introduction

2-(3-Fluoro-5-nitrophenyl)acetic acid is a valuable building block in organic synthesis,
particularly in the fields of medicinal chemistry and materials science. Its unique
trifunctionalized aromatic ring, featuring a fluoro group, a nitro group, and an acetic acid moiety,
provides a versatile platform for the synthesis of complex molecules. The electron-withdrawing
nature of the fluoro and nitro groups significantly influences the reactivity of the aromatic ring
and the acidity of the carboxylic acid, making it a subject of interest for researchers. This guide
provides an in-depth review of the synthesis, properties, and applications of this important
chemical intermediate.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 2-(3-Fluoro-5-
nitrophenyl)acetic acid is crucial for its effective use in research and development.
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Property Value Source
Molecular Formula CsHeFNO4 [1]
Molecular Weight 199.14 g/mol [2][3]
CAS Number 1211529-88-2 [4]
Appearance White to yellow crystal powder [5]
Melting Point 149-150 °C [6]
Boiling Point (Predicted) 375.5£27.0 °C [6]
Topological Polar Surface Area  83.1 A2 [6]
XLogP3 (Predicted) 1.3 [6]

Synthesis of 2-(3-Fluoro-5-nitrophenyl)acetic acid

The synthesis of fluorinated and nitrated phenylacetic acid derivatives can be achieved through
various synthetic routes. The choice of a particular method often depends on the availability of
starting materials, desired purity, and scalability.

Nitration of 3-Fluorophenylacetic Acid

A common and direct approach involves the nitration of 3-fluorophenylacetic acid. The
regioselectivity of this electrophilic aromatic substitution is directed by the existing substituents
on the phenyl ring.

Experimental Protocol

A detailed protocol for the nitration of 3-fluorophenylacetic acid is as follows:

e To a mixture of 23.2g of 3-fluorophenylacetic acid and 100ml of concentrated sulfuric acid,
add 6.5ml of concentrated nitric acid dropwise.[5]

o Maintain the temperature of the reaction mixture below 40°C during the addition.[5]

 Stir the mixture at ambient temperature for 24 hours.[5]
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e Pour the reaction mixture onto one kilogram of ice.[5]

e Recover the resulting precipitate by filtration.[5]

o Wash the precipitate with water and dry it in vacuo to obtain the crude product.[5]

An alternative procedure using trifluoroacetic anhydride has also been reported:

Dissolve 3-fluorophenylacetic acid (5 g, 36.7 mmol) in 30 mL of chloroform.[5]

e Add ammonium nitrate (3.12 g, 38.9 mmol).[5]

o Cool the reaction mixture to 0 °C.[5]

o Slowly add trifluoroacetic anhydride (16.02 mL, 113 mmol) dropwise at this temperature.[5]

« Stir the reaction continuously at 0 °C for 3 hours.[5]

e Upon completion, quench the reaction by the slow addition of water.[5]

o Separate the chloroform layer, wash it with water, and subsequently dry it over anhydrous
sodium sulfate before concentrating.[5]

o Crystallize the crude product from ethyl acetate and triturate with acetonitrile to yield the
purified product.[5]
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Alternative Synthetic Strategies

While direct nitration is a primary method, other strategies involving multi-step sequences can
also be employed, particularly for constructing analogues with different substitution patterns.
For instance, a patent describes a method starting from 2,4,5-trifluoronitrobenzene, which
undergoes condensation with diethyl malonate, followed by hydrolysis, acidification,
decarboxylation, and subsequent functional group manipulations to yield various substituted
phenylacetic acids.[7] This highlights the versatility of synthetic approaches that can be
adapted to produce a range of derivatives.

Spectroscopic Characterization

The structural elucidation of 2-(3-Fluoro-5-nitrophenyl)acetic acid relies on standard
spectroscopic techniques.

e H NMR and 8C NMR: These techniques are essential for confirming the substitution pattern
on the aromatic ring and the presence of the acetic acid side chain. ChemicalBook provides
access to spectral data for this compound.[8] The fluorine atom will cause characteristic
splitting patterns in the NMR spectra of adjacent protons and carbons.[9]
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e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. The monoisotopic mass is reported as 199.02808583 Da.[2] Predicted collision
cross-section values for different adducts are also available.[1]

« Infrared Spectroscopy (IR): IR spectroscopy is used to identify the characteristic functional
groups, such as the carboxylic acid (O-H and C=0 stretches) and the nitro group (symmetric
and asymmetric N-O stretches).

Applications in Research and Development

2-(3-Fluoro-5-nitrophenyl)acetic acid and its isomers are valuable intermediates in the
synthesis of a wide range of biologically active molecules and advanced materials.[4]

Pharmaceutical and Agrochemical Intermediate

The presence of both a fluoro and a nitro group enhances the compound's reactivity and
makes it a valuable intermediate for synthesizing various bioactive molecules.[10] These
compounds are often used in the development of:

Anti-inflammatory and antimicrobial agents: The unique electronic properties of the molecule
can enhance the efficacy of the final drug product.[10][11][12]

e Enzyme inhibitors: The structure serves as a scaffold for designing molecules that can target
specific enzymes.[11]

o Central nervous system agents: It is employed in the construction of complex molecules for
neurological drug discovery.[11]

» Herbicides and pesticides: Its ability to interact with biological systems makes it a candidate
for developing effective agrochemicals.[10][13]

The fluorinated aromatic structure can enhance metabolic stability and bioavailability of active
pharmaceutical ingredients (APIs).[11] The nitro and carboxylic acid functional groups allow for
further chemical transformations, such as reduction of the nitro group to an amine or coupling
reactions to form amides and esters.[11]

Building Block in Organic Synthesis
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Beyond its direct applications in drug discovery, this compound serves as a versatile building
block for creating complex organic molecules. Its functional groups allow for regioselective
substitutions on the aromatic ring, enabling the synthesis of a diverse library of compounds for
further research.[11] Phenylacetic acid and its derivatives are core components of many well-
known drugs, including ibuprofen and diclofenac.[14][15]
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Safety and Handling

2-(3-Fluoro-5-nitrophenyl)acetic acid is classified as an irritant.[6] Standard laboratory safety
precautions should be observed when handling this compound. The aggregated GHS
information indicates the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn. Work should be conducted in a well-ventilated fume hood.
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Conclusion

2-(3-Fluoro-5-nitrophenyl)acetic acid is a synthetically valuable compound with significant
potential in medicinal chemistry, agrochemical research, and materials science. Its well-defined
synthesis and versatile reactivity make it an important tool for researchers developing novel
molecules with tailored properties. A thorough understanding of its synthesis, properties, and
safe handling is essential for its effective utilization in the laboratory.
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 To cite this document: BenchChem. [2-(3-Fluoro-5-nitrophenyl)acetic acid: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1511187/docs#2-3-fluoro-5-nitrophenyl-acetic-acid-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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